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Compound of Interest

3-Methylisoxazole-5-carbonyl!
Compound Name:
chloride

Cat. No.: B1316498

FOR IMMEDIATE RELEASE

[City, State] — [Date] — 3-Methylisoxazole-5-carbonyl chloride is a versatile chemical
intermediate playing a crucial role in the development of new agrochemicals. This reactive
compound serves as a key building block for the synthesis of a variety of isoxazole-containing
herbicides and fungicides, a class of compounds known for their potent biological activity and
diverse modes of action. This application note provides a detailed overview of its utility,
supported by experimental protocols and efficacy data for derived agrochemicals.

Introduction

The isoxazole moiety is a prominent scaffold in modern agrochemical discovery, contributing to
the efficacy of numerous commercial products. The specific substitution pattern of the
isoxazole ring significantly influences the biological activity and target spectrum of the final
product. 3-Methylisoxazole-5-carbonyl chloride offers a unique structural motif for the
synthesis of N-substituted 3-methylisoxazole-5-carboxamides and other derivatives, which
have shown significant promise as potent inhibitors of succinate dehydrogenase (SDH) in
fungi, and as inhibitors of cellulose biosynthesis in plants.

Applications in Agrochemical Synthesis

3-Methylisoxazole-5-carbonyl chloride is a valuable precursor for the synthesis of a range of
agrochemical active ingredients, primarily through the formation of amide bonds with various
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amine-containing molecules.

Fungicides

A significant application of this intermediate is in the synthesis of isoxazole carboxamide
fungicides. These compounds are known to target the succinate dehydrogenase enzyme
(Complex II) in the mitochondrial respiratory chain of fungi, a critical component for cellular
energy production. Inhibition of this enzyme leads to the disruption of fungal growth and
development.

Herbicides

In the realm of weed control, derivatives of 3-methylisoxazole have been investigated for their
herbicidal properties. One notable example is the herbicide Isoxaben, which, although not a
direct carboxamide derivative, highlights the importance of the isoxazole scaffold in developing
compounds that interfere with essential plant processes like cellulose biosynthesis.

Featured Agrochemical: A Novel Isoxazole
Carboxamide Fungicide

For the purpose of these application notes, we will focus on a representative novel fungicide
synthesized from 3-methylisoxazole-5-carbonyl chloride: N-(2-ethyl-6-methylphenyl)-3-
methylisoxazole-5-carboxamide.

Synthesis Protocol

The synthesis of N-(2-ethyl-6-methylphenyl)-3-methylisoxazole-5-carboxamide is a
straightforward process involving the acylation of 2-ethyl-6-methylaniline with 3-
methylisoxazole-5-carbonyl chloride.

Diagram of the Synthesis Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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